Cas no 64282-29-7 (Isosacculatal)

• Product Name: Isosacculatal
• CAS No: 64282-29-7
• MF: C₂₀H₃₀O₂
• MW: 302.451006412506
• CID: 517176
• PubChem ID: 14285717
• Update Time: 2024-03-01

Isosacculatal Chemical and Physical Properties

Names and Identifiers

• 1,2-Naphthalenedicarboxaldehyde,1,4,4a,5,6,7,8,8a-octahydro-5,8a-dimethyl-5-(4-methyl-3-penten-1-yl)-,(1S,4aS,5S,8aS)-
• (1S)-1,4,4aα,5,6,7,8,8a-Octahydro-5,8aβ-dimethyl-5α-(4-methyl-3-pentenyl)-1α,2-naphthalenedicarbaldehyde
• 1,2-Naphthalenedicarboxaldehyde,1,4,4a,5,6,7,8,8a-octahydro-5,8a-dimethyl-5-(4-methyl-3-pentenyl)-, [1S-(1a,4aa,5a,8ab)]-
• 1,2-Naphthalenedicarboxaldehyde,1,4,4a,5,6,7,8,8a-octahydro-5,8a-dimethyl-5-(4-methyl-3-pentenyl)-,(1S,4aS,5S,8aS)- (9CI)
• Isosacculatal
• (1S,4AS,5S,8AS)-5BETA,8ABETA-DIMETHYL-1ALPHA,2-DIFORMYL-5AALPHA-(4-METHYL-3-PENTENYL)-1,4,4A,5,6,7,8,8AALPHA)-OCTAHYDRONAPHTHALENE
• DTXSID701346719
• 64282-29-7

• Inchi： 1S/C20H30O2/c1-15(2)7-5-10-19(3)11-6-12-20(4)17(14-22)16(13-21)8-9-18(19)20/h7-8,13-14,17-18H,5-6,9-12H2,1-4H3/t17-,18+,19-,20-/m1/s1
• InChI Key： CJRSLLMDIKKFIM-IYWMVGAKSA-N
• SMILES： O=C[C@@H]1C(C=O)=CC[C@H]2[C@](C)(CC/C=C(\C)/C)CCC[C@@]21C

Computed Properties

• Exact Mass: 302.224580195g/mol
• Monoisotopic Mass: 302.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 5.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids